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Compound of Interest

Compound Name: (R)-NVS-ZP7-4

Cat. No.: B15579830 Get Quote

Essential Safety and Handling Guide for (R)-
NVS-ZP7-4
This guide provides crucial safety and logistical information for the handling and disposal of

(R)-NVS-ZP7-4, a research compound identified as an inhibitor of the zinc transporter

SLC39A7 (ZIP7).[1][2] While the substance is not classified as hazardous according to the

Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is

essential to ensure the well-being of all personnel. This product is strictly for research use and

not intended for human or veterinary applications.[3]

Hazard Assessment
According to the Safety Data Sheet (SDS), (R)-NVS-ZP7-4 has not been assigned any hazard

pictograms, signal words, or hazard statements. The NFPA and HMIS ratings for health, fire,

and reactivity are all rated at 0, indicating a low level of hazard under normal handling

conditions.

Key Safety Information:

Appearance: Solid powder[3]

CAS Number: 2349367-89-9[1]

Primary Route of Exposure: Potential for inhalation of dust and skin/eye contact.
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Personal Protective Equipment (PPE)
Recommendations
The following table summarizes the recommended personal protective equipment for various

laboratory activities involving (R)-NVS-ZP7-4. The selection of appropriate PPE is contingent

upon the specific procedures being performed and the potential for exposure.
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Activity Gloves Eye Protection Lab Coat
Respiratory

Protection

Weighing and

Handling Solid

Powder

Nitrile gloves

Safety glasses

with side shields

or goggles

Standard lab

coat

Recommended

to be performed

in a chemical

fume hood. If not

feasible, a

NIOSH-approved

N95 respirator is

advised to

prevent

inhalation of fine

particles.

Preparing Stock

Solutions
Nitrile gloves

Safety glasses

with side shields

or goggles

Standard lab

coat

Work should be

conducted in a

well-ventilated

area or a

chemical fume

hood.

Cell-Based

Assays and In

Vitro

Experiments

Nitrile gloves Safety glasses
Standard lab

coat

Not generally

required when

handling dilute

solutions in a

controlled

environment like

a biological

safety cabinet.

Spill Cleanup

Chemical-

resistant gloves

(e.g., nitrile)

Safety goggles

or face shield

Standard lab

coat

For significant

spills of the

powder, a

NIOSH-approved

respirator is

recommended.
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Experimental Protocols and Handling Procedures
Storage and Stability:

Solid Form: Store at -20°C for up to 3 years.[1]

In Solution: Aliquot stock solutions to prevent repeated freeze-thaw cycles. Store at -80°C for

up to one year or at -20°C for up to one month.[1]

Solution Preparation:

(R)-NVS-ZP7-4 is soluble in DMSO (100 mg/mL) and ethanol (50 mg/mL).[1] It is insoluble in

water.[1]

For in vivo studies, a homogeneous suspension can be prepared in CMC-Na (≥5mg/ml).[1]

First Aid Measures:

After Inhalation: Move the individual to fresh air. If any symptoms arise, consult a physician.

After Skin Contact: The product is generally not irritating to the skin. Wash the affected area

with soap and water.

After Eye Contact: Rinse the eye with running water for several minutes.

After Swallowing: If symptoms persist, seek medical advice.

Disposal Plan
Dispose of (R)-NVS-ZP7-4 and its containers in accordance with local, state, and federal

regulations. It is recommended to contact a licensed professional waste disposal service.[4] Do

not dispose of the chemical down the drain or into the environment.

PPE Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate personal

protective equipment when working with (R)-NVS-ZP7-4.
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Start: Assess Task

Handling Solid Powder?

Handling Solution?

No

Standard PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Respiratory Protection:
- Work in Fume Hood or

  use N95 Respirator

Yes

Spill or Uncontrolled Release?

No

Standard PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Yes

Enhanced PPE:
- Chemical-Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat
- Respirator (for powder)

Yes

Proceed with Task

No

Click to download full resolution via product page

PPE Selection Workflow for (R)-NVS-ZP7-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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